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Introduction
Demeton-methyl is an organophosphate insecticide and acaricide that saw widespread

agricultural use in the mid-20th century. As a systemic pesticide, it is absorbed and

translocated within plants, providing protection against a variety of sucking insects. This

technical guide provides an in-depth overview of the historical development, chemical

properties, mode of action, and analytical methodologies associated with demeton-methyl.

While its use is now largely discontinued due to its high toxicity, a comprehensive

understanding of its properties remains crucial for environmental monitoring, toxicology

research, and the development of safer alternatives.

Historical Development and Use
Demeton-methyl was first described in 1950 by Schrader.[1] Initially, it was used in a mixture

with its isomer, demeton-O-methyl, under trade names such as Meta-Systox.[2] This mixture

typically consisted of a 70:30 ratio of the O-isomer to the S-isomer (demeton-S-methyl).[1]

However, it was discovered that the S-isomer, demeton-S-methyl, was more toxic to insects.[2]

Consequently, from 1957 onwards, the pure demeton-S-methyl isomer was predominantly

used.[1]

Its primary application was in the control of sap-sucking insects such as aphids, mites,

whiteflies, and sawflies on a wide range of crops including fruits, vegetables, cereals, and
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ornamental plants.[2][3] The systemic nature of demeton-methyl made it particularly effective,

as it was absorbed by the plant and distributed throughout its tissues, killing pests that fed on

the plant's juices.[2]

Due to its high toxicity to mammals and other non-target organisms, the use of demeton-methyl

has been severely restricted or banned in many countries. The World Health Organization

classifies it as a highly toxic substance.[1][4] In the United States, its registration for use as a

pesticide is no longer active.[2]

Chemical and Physical Properties
Demeton-methyl is the common name for the S-isomer, S-[2-(ethylthio)ethyl] O,O-dimethyl

phosphorothioate. It is a colorless to pale yellow oily liquid with a characteristic sulfurous odor.

[5]

Property Value Source

Chemical Formula C₆H₁₅O₃PS₂ [5]

Molar Mass 230.3 g/mol [5]

Appearance
Colorless to pale yellow oily

liquid
[5]

Boiling Point 74°C at 0.15 mm Hg [5]

Density 1.190 g/cm³ at 20°C [5]

Water Solubility
3300 mg/L at room

temperature

Stability Hydrolyzed by alkali [5]

Mode of Action: Acetylcholinesterase Inhibition
Like other organophosphate insecticides, the primary mode of action of demeton-methyl is the

inhibition of the enzyme acetylcholinesterase (AChE). AChE is critical for the proper functioning

of the nervous system, where it is responsible for breaking down the neurotransmitter

acetylcholine (ACh) in the synaptic cleft.
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By inhibiting AChE, demeton-methyl causes an accumulation of ACh at the nerve synapse.

This leads to the continuous stimulation of cholinergic receptors, resulting in a state of

hyperexcitation. In insects, this manifests as tremors, paralysis, and ultimately death. The same

mechanism is responsible for its toxicity in mammals and other vertebrates.
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Caption: Signaling pathway of acetylcholinesterase inhibition by demeton-methyl.

Efficacy and Use
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Demeton-methyl was effective against a range of sucking pests. While specific quantitative

efficacy data from the time of its primary use is not readily available in modern literature,

historical reports indicate its successful application in controlling aphids and mites on various

crops. For instance, it was recommended for the control of whiteflies on red gram, with a

suggested application rate of 500ml of 25 EC formulation per hectare.[6] Field trials on the

control of Aphis fabae on spring-sown field beans showed that systemic insecticides like

demeton (related compound) provided excellent control.[7]

Toxicity Profile
Demeton-methyl is highly toxic to mammals, birds, and aquatic invertebrates.[4] The acute

toxicity is primarily due to its potent inhibition of acetylcholinesterase.

Species Route LD50 / LC50 Source

Rat Oral 30 mg/kg [8]

Rat Dermal 45 mg/kg [9]

Rat Inhalation (4h) 500 mg/m³ [2]

Guinea Pig Oral 110 mg/kg [2]

Japanese Quail Oral (LC50) ~50 ppm [2]

Rainbow Trout Aquatic (48h LC50) 4.5 ppm [2]

Carp Aquatic (LC50) 10 ppm [2]

Environmental Fate
Demeton-S-methyl is reported to have a soil half-life of 26 days under aerobic conditions.[8] In

one laboratory study, no parent compound was detected one day after application to two

different soil types.[8] After 63 days under aerobic conditions, 34-54% of the applied amount

was eliminated as carbon dioxide, indicating microbial degradation.[8]

Experimental Protocols
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Analysis of Demeton-S-methyl and Oxydemeton-methyl
in Agricultural Products by LC-MS/MS
The following is a summary of a typical analytical method for the determination of demeton-S-

methyl and its metabolite, oxydemeton-methyl, in agricultural products.

1. Extraction

For Grains, Legumes, and Tea Leaves:

Weigh an appropriate amount of the sample (e.g., 10.0 g for grains and legumes, 5.00 g

for tea leaves).

Add 20 mL of 0.2 w/v% Thiourea solution and let stand for 30 minutes.

Add 100 mL of acetone, homogenize, and filter with suction.

Add another 50 mL of acetone to the residue, homogenize, and filter again.

Combine the filtrates and adjust the final volume to 200 mL with acetone.

Take a 20 mL aliquot, concentrate to ≤ 5 mL at below 40°C.

Dissolve 1 g of sodium chloride in the concentrate and transfer to a porous diatomaceous

earth cartridge.

Elute with 40 mL of ethyl acetate.

Concentrate the eluate and perform a liquid-liquid extraction with acetonitrile and n-

hexane.

Evaporate the acetonitrile phase and redissolve the residue in a suitable solvent for LC-

MS/MS analysis.[10]

For Fruits and Vegetables:

Weigh an appropriate amount of the homogenized sample (e.g., 20.0 g).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.mhlw.go.jp/content/001110676.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 100 mL of acetone, homogenize, and filter with suction.

Add another 50 mL of acetone to the residue, homogenize, and filter again.

Combine the filtrates and adjust the final volume to 200 mL with acetone.[10]

Follow subsequent concentration and cleanup steps as described for grains, with

modifications as necessary based on the sample matrix.

2. Instrumental Analysis

Instrument: Liquid Chromatograph-Tandem Mass Spectrometer (LC-MS/MS).

Ionization Mode: Electrospray Ionization (ESI), typically in positive mode.

Detection Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM).

Precursor and Product Ions (for Oxydemeton-methyl): Precursor ion m/z 247, product ions

m/z 169, 109.[10]

Injection Volume: 3 µL.[10]

Limit of Quantification (LOQ): Typically around 0.01 mg/kg for demeton-S-methyl.[10]
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Caption: Experimental workflow for the analysis of demeton-methyl residues.
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Conclusion
Demeton-methyl represents a significant chapter in the history of pesticide development. Its

efficacy as a systemic insecticide led to its widespread adoption in agriculture. However, its

high toxicity and the development of safer alternatives have resulted in its discontinuation in

many parts of the world. The information presented in this guide serves as a valuable resource

for understanding the properties and legacy of this important organophosphate compound. This

knowledge is essential for ongoing environmental monitoring, toxicological research, and the

informed development of future pest management strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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